2-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole

• IUPAC Name: 2-[4-(6-ethylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole
• InChI: InChI=1S/C17H19N5S/c1-2-13-11-16(19-12-18-13)21-7-9-22(10-8-21)17-20-14-5-3-4-6-15(14)23-17/h3-6,11-12H,2,7-10H2,1H3
• InChI Key: FFIVCEKTCXTEDN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC=N1)N2CCN(CC2)C3=NC4=CC=CC=C4S3
• Molecular Formula: C17H19N5S
• Molecular Weight: 325.4 g/mol

Description

2-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known to have a variety of biochemical and physiological effects and has been shown to be effective in a number of different experiments. In

Mechanism of Action

The mechanism of action of 2-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole is not fully understood. However, it is believed to work by binding to specific sites on neurotransmitter receptors and modulating their activity. This can result in changes in the release and uptake of neurotransmitters, as well as changes in the activity of downstream signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can lead to increased motivation and reward-seeking behavior. It has also been shown to decrease the release of the stress hormone cortisol, which can lead to decreased anxiety and stress.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole in lab experiments is its ability to selectively bind to and modulate the activity of specific neurotransmitter receptors. This can allow researchers to study the effects of specific neurotransmitters and signaling pathways in a controlled environment. However, one of the limitations of using this compound is that it can be difficult to work with due to its low solubility in water and other commonly used solvents.

Future Directions

There are a number of different future directions for research involving 2-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole. One area of research that is currently being explored is the potential use of this compound in the treatment of various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. Another area of research is the development of new and more effective synthesis methods for this compound, which could make it easier to work with in lab experiments. Finally, there is also ongoing research into the potential use of this compound in the development of new drugs and therapies for a variety of different conditions.

Synthesis Methods

The synthesis of 2-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole involves a series of chemical reactions. The starting materials for the synthesis are 6-ethyl-4-chloro-pyrimidine and 2-aminobenzothiazole. These two compounds are reacted together in the presence of a base to form the desired product. The reaction is typically carried out in a solvent such as dimethylformamide or dimethyl sulfoxide.

Scientific Research Applications

2-[4-(6-Ethylpyrimidin-4-yl)piperazin-1-yl]-1,3-benzothiazole has been used in a variety of scientific research applications. One of the most common uses of this compound is in the study of neurotransmitter receptors. It has been shown to be effective in binding to and modulating the activity of a number of different neurotransmitter receptors, including the serotonin 5-HT1A receptor and the dopamine D2 receptor.